N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide

• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(2,3-dihydroindol-1-yl)acetamide
• InChI: InChI=1S/C19H18N2O4/c1-12(22)14-8-17-18(25-11-24-17)9-15(14)20-19(23)10-21-7-6-13-4-2-3-5-16(13)21/h2-5,8-9H,6-7,10-11H2,1H3,(H,20,23)
• InChI Key: WUWRPTAJCRSNEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1NC(=O)CN3CCC4=CC=CC=C43)OCO2
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide, also known as MMDA, is a chemical compound that belongs to the class of amphetamines. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activities

Recent studies have explored the synthesis of novel compounds with structures similar to N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide, focusing on their potential biological activities.

• Herbicidal Activity : Novel derivatives of N-(7-Fluoro-3-oxo-3,4-dihydro-2H-benzo[b]oxazin-6-yl) acetamide were synthesized, showing significant herbicidal efficacy against Amaranthus spinosus, highlighting their potential as safer and more efficacious compounds for agricultural applications (Huang Ming-zhi & Min Zhong-cheng, 2006).

• Enzyme Inhibitory Potential : A series of sulfonamides with benzodioxane and acetamide moieties were synthesized and tested for their enzyme inhibitory activities against α-glucosidase and acetylcholinesterase (AChE). These compounds demonstrated substantial inhibitory activity, suggesting their potential application in managing conditions like diabetes and Alzheimer's disease (M. Abbasi et al., 2019).

• Antibacterial Agents : N-substituted sulfonamides bearing the benzodioxane moiety were synthesized and showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, indicating their usefulness as antibacterial agents (M. Abbasi et al., 2016).

• Analgesic Activity : Acetamide derivatives were synthesized and investigated for their analgesic properties against thermal, mechanical, and chemical nociceptive stimuli. The compounds significantly decreased acetic acid-induced writhing responses and increased latencies in hot-plate and tail-clip tests, showcasing their potential as analgesic agents (Z. Kaplancıklı et al., 2012).

• Antiplasmodial Properties : Novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides were synthesized and evaluated for their in vitro antiplasmodial properties against Plasmodium falciparum. Preliminary results revealed that specific substitutions in the compounds are required for biological activity, suggesting a promising direction for the development of antimalarial therapies (M. Mphahlele et al., 2017).